Cas no 365441-84-5 (Carbamic acid, N-[2-furanyl[(4-methylphenyl)sulfonyl]methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-furanyl[(4-methylphenyl)sulfonyl]methyl]-, 1,1-dimethylethyl ester
• CAS No: 365441-84-5
• MF: C₁₇H₂₁NO₅S
• MW: 351.417343854904
• CID: 5906122
• PubChem ID: 10236982
• Update Time: 2025-10-29

Carbamic acid, N-[2-furanyl[(4-methylphenyl)sulfonyl]methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-furanyl[(4-methylphenyl)sulfonyl]methyl]-, 1,1-dimethylethyl ester
• 365441-84-5
• tert-butyl (furan-2-yl(tosyl)methyl)carbamate

• Inchi： 1S/C17H21NO5S/c1-12-7-9-13(10-8-12)24(20,21)15(14-6-5-11-22-14)18-16(19)23-17(2,3)4/h5-11,15H,1-4H3,(H,18,19)
• InChI Key： ITKVQDDJAZARKE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1=CC=CO1)S(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 351.11404394g/mol
• Monoisotopic Mass: 351.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 510.8±50.0 °C(Predicted)
• pka: 9.49±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on Carbamic acid, N-[2-furanyl[(4-methylphenyl)sulfonyl]methyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[2-Furanyl[(4-Methylphenyl)Sulfonyl]Methyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid derivatives have long been of interest in the fields of organic chemistry and pharmacology due to their versatile applications in drug design and synthesis. Among these derivatives, the compound Carbamic acid, N-[2-furanyl[(4-methylphenyl)sulfonyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 365441-84-5) stands out as a unique structure with potential implications in medicinal chemistry. This compound is characterized by its complex molecular architecture, which includes a furan ring, a sulfonyl group, and a tert-butyl ester moiety. These structural features not only contribute to its chemical stability but also render it a promising candidate for various biological applications.

The synthesis of Carbamic acid, N-[2-furanyl[(4-methylphenyl)sulfonyl]methyl]-, 1,1-dimethylethyl ester involves a multi-step process that highlights the importance of protecting groups in organic synthesis. The tert-butyl ester group serves as an effective protecting group for the carbamic acid moiety during the reaction sequence. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which is crucial for studying its stereochemical effects in biological systems.

One of the most intriguing aspects of this compound is its potential as a precursor for bioactive molecules. The presence of the furan ring introduces electronic properties that can enhance the compound's ability to interact with biological targets. Moreover, the sulfonyl group is known to improve pharmacokinetic properties such as solubility and bioavailability. These attributes make Carbamic acid, N-[2-furanyl[(4-methylphenyl)sulfonyl]methyl]-, 1,1-dimethylethyl ester a valuable intermediate in the development of novel therapeutic agents.

Recent studies have explored the application of this compound in medicinal chemistry, particularly in the design of inhibitors for enzymes involved in cancer pathways. The tert-butyl ester group has been shown to modulate the compound's activity by influencing its ability to penetrate cellular membranes. Furthermore, computational modeling has revealed that the spatial arrangement of substituents on the molecule can be optimized to enhance binding affinity to target proteins.

In terms of environmental impact, Carbamic acid, N-[2-furanyl[(4-methylphenyl)sulfonyl]methyl]-, 1,1-dimethylethyl ester exhibits moderate biodegradability under aerobic conditions. This property is essential for ensuring that its use in industrial and pharmaceutical settings does not pose significant risks to ecosystems. Ongoing research is focused on improving its eco-friendly profile through modifications that enhance biodegradation without compromising its chemical stability.

The structural versatility of this compound also lends itself to applications in materials science. For instance, its ability to form stable amide bonds makes it a candidate for polymer synthesis. Researchers are investigating its potential as a building block for biodegradable polymers that can be used in biomedical devices and packaging materials.

In conclusion, Carbamic acid, N-[2-furanyl[(4-methylphenyl)sulfonyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 365441-84-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery and materials development. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing modern science.